Cas no 32079-26-8 (2(1H)-Pyrimidinethione,4,6-diphenyl-)

• Product Name: 2(1H)-Pyrimidinethione,4,6-diphenyl-
• CAS No: 32079-26-8
• MF: C₁₆H₁₂N₂S
• MW: 264.344882011414
• CID: 311745
• PubChem ID: 3038178
• Update Time: 2025-04-19

2(1H)-Pyrimidinethione,4,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,4,6-diphenyl-
• 4,6-diphenyl-1H-pyrimidine-2-thione
• 2-pyrimidinethiol, 4,6-diphenyl-
• 4,6-Diphenylpyrimidine-2-thiol
• 4,6-Diphenylpyrimidine-2(1H)-thione
• 4,6-Diphenyl-2-mercaptopyrimidine
• SCHEMBL19053847
• AKOS002336345
• DTXSID00185881
• 4,6-Diphenyl-2(1H)-pyrimidinethione
• 32079-26-8
• 2(1H)-Pyrimidinethione, 4,6-diphenyl-

• Inchi： 1S/C16H12N2S/c19-16-17-14(12-7-3-1-4-8-12)11-15(18-16)13-9-5-2-6-10-13/h1-11H,(H,17,18,19)
• InChI Key： YFOKEAIUZJMAMD-UHFFFAOYSA-N
• SMILES： S=C1N=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 264.07226
• Monoisotopic Mass: 264.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 425.5°Cat760mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.658
• PSA: 24.39